Cas no 122383-34-0 (Pyrrolo[2,1-b]oxazol-5(6H)-one,tetrahydro-3-phenyl-, (3S,7aR)-)

• Product Name: Pyrrolo[2,1-b]oxazol-5(6H)-one,tetrahydro-3-phenyl-, (3S,7aR)-
• CAS No: 122383-34-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 178489
• PubChem ID: 7157229
• Update Time: 2025-04-19

Pyrrolo[2,1-b]oxazol-5(6H)-one,tetrahydro-3-phenyl-, (3S,7aR)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-b]oxazol-5(6H)-one,tetrahydro-3-phenyl-, (3S,7aR)-
• (3S,7aR)-3-phenyl-3,6,7,7a-tetrahydro-2H-pyrrolo[2,1-b][1,3]oxazol-5-one
• (3S,CIS)-(-)-3-PHENYLTETRAHYDROPYRROLO-[2,1-B]-OXAZOL-5(6H)-ONE
• (3S,7aR)-3-phenyltetrahydropyrrolo[2,1-b][1,3]oxazol-5(6H)-one
• (3S,7aS)-3-phenyltetrahydropyrrolo[2,1-b][1,3]oxazol-5(6H)-one
• (3S-CIS)-(-)-3-PHENYLTETRAHYDROPYRROLO-[2,1-B]-OXAZOL-5(6H)-ONE
• (3S-cis)-(-)-3-Phenyltetrahydropyrrolo-[2,1-b]oxazol-5(6H)-one,97%
• (3S,cis)-3-phenyltetrahydropyrrolo-[2,1-b]-oxazol-5(6h)-one
• Pyrrolo[2,1-b]oxazol-5(6H)-one, tetrahydro-3-phenyl-, (3S,7aR)-
• cis-3-phenyltetrahydropyrrolo-[2,1-b]-oxazol-5(6h)-one
• 122383-34-0
• (3S,7aR)-3-Phenyltetrahydropyrrolo[2,1-b]oxazol-5(6H)-one
• (3S,7aR)-3-phenyl-hexahydropyrrolo[2,1-b][1,3]oxazol-5-one
• AKOS017344716

• Inchi： 1S/C12H13NO2/c14-11-6-7-12-13(11)10(8-15-12)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2/t10-,12-/m1/s1
• InChI Key： CQPBRZXBXFZYBD-ZYHUDNBSSA-N
• SMILES： O1C[C@H](C2C=CC=CC=2)N2C(CC[C@@H]12)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not available
• Density: 1.1255 (rough estimate)
• Melting Point: 76-80 °C
• Boiling Point: 341.55°C (rough estimate)
• Refractive Index: 1.5260 (estimate)
• PSA: 29.54
• Solubility: Not available

Pyrrolo[2,1-b]oxazol-5(6H)-one,tetrahydro-3-phenyl-, (3S,7aR)- Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37